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Compound of Interest

Compound Name: 5-Bromo-2-methoxynicotinonitrile

Cat. No.: B1293179 Get Quote

Essential Safety and Handling Guide for 5-Bromo-2-
methoxynicotinonitrile
Disclaimer: A specific Safety Data Sheet (SDS) for 5-Bromo-2-methoxynicotinonitrile (CAS

No. 941294-54-8) was not available at the time of this writing. The following guidance is based

on the safety data of structurally similar compounds, namely 5-Bromo-2-methoxybenzonitrile

and 5-Bromo-2-methoxypyridine, as well as general best practices for handling halogenated

organic compounds and nitriles. It is imperative that a comprehensive, site-specific risk

assessment be conducted by qualified personnel before handling this chemical.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals. It outlines the necessary personal protective equipment

(PPE), a detailed operational plan for handling, and a step-by-step disposal protocol to ensure

the safe use of this compound in a laboratory setting.

Hazard Identification and Summary
Based on analogous compounds, 5-Bromo-2-methoxynicotinonitrile is anticipated to present

the following hazards.
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Hazard Statement Classification Precautionary Statement

H302: Harmful if swallowed
Acute Toxicity, Oral (Category

4)

P264: Wash hands and

exposed skin thoroughly after

handling. P270: Do not eat,

drink or smoke when using this

product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

H312: Harmful in contact with

skin

Acute Toxicity, Dermal

(Category 4)

P280: Wear protective

gloves/protective clothing.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

H332: Harmful if inhaled
Acute Toxicity, Inhalation

(Category 4)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area. P304

+ P340: IF INHALED: Remove

person to fresh air and keep

comfortable for breathing.

H315: Causes skin irritation
Skin Corrosion/Irritation

(Category 2)

P332 + P313: If skin irritation

occurs: Get medical

advice/attention.

H319: Causes serious eye

irritation

Serious Eye Damage/Eye

Irritation (Category 2A)

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337 +

P313: If eye irritation persists:

Get medical advice/attention.

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

— Single Exposure (Category

P312: Call a POISON

CENTER or doctor/physician if
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3), Respiratory System you feel unwell.

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 5-Bromo-2-methoxynicotinonitrile, the

following personal protective equipment is mandatory.

PPE Item Specification Rationale

Hand Protection
Chemical-resistant nitrile

gloves.[1]

Nitrile gloves offer superior

resistance to a wide range of

chemicals, including

halogenated organic

compounds and nitriles,

protecting against skin contact

and absorption.[1]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield should

be worn if there is a splash

hazard.

Protects eyes from dust

particles and potential

splashes of the compound.

Skin and Body Protection

A flame-retardant lab coat,

long pants, and closed-toe

shoes.

Prevents accidental skin

contact with the chemical.

Respiratory Protection

To be used in a certified

chemical fume hood. If a fume

hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

and a P95 particulate filter may

be necessary based on a risk

assessment.

The compound may be a

respiratory irritant and harmful

if inhaled.[2] Working in a fume

hood is the primary

engineering control to prevent

inhalation exposure.

Operational Plan for Handling
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Adherence to a strict operational protocol is essential for the safe handling of 5-Bromo-2-
methoxynicotinonitrile. The following step-by-step guide outlines the procedure from

preparation to post-handling cleanup.

1. Preparation and Pre-Handling Check:

Ensure a certified chemical fume hood is operational.
Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.
Assemble all necessary PPE and ensure it is in good condition.
Prepare all necessary equipment (spatulas, weighing paper, glassware, etc.) and place it
within the fume hood to minimize movement in and out of the containment area.
Have a chemical spill kit readily available.

2. Weighing and Transferring the Compound:

Don all required PPE before entering the designated handling area.
Perform all manipulations of the solid compound within the chemical fume hood.
To minimize the generation of dust, handle the compound gently.
Use a dedicated spatula for transferring the solid.
If transferring to a container with a solvent, add the solvent to the receiving vessel first, if
possible, to reduce dust.

3. During Operation:

Keep the container of 5-Bromo-2-methoxynicotinonitrile tightly sealed when not in use.
Avoid contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.
Wash hands thoroughly after handling, even if gloves were worn.

4. Post-Handling and Cleanup:

Decontaminate all equipment that has come into contact with the chemical using an
appropriate solvent (e.g., ethanol or acetone), collecting the waste for proper disposal.
Wipe down the work surface of the fume hood.
Remove PPE in the correct order to avoid cross-contamination.
Dispose of contaminated gloves and other disposable materials in the designated hazardous
waste container.
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Disposal Plan
Proper disposal of 5-Bromo-2-methoxynicotinonitrile and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

As a halogenated organic compound, all waste containing 5-Bromo-2-
methoxynicotinonitrile must be collected in a designated "Halogenated Organic Waste"
container.[3]
This includes excess or unwanted compound, contaminated disposable materials (gloves,
weighing paper, etc.), and rinse solutions from equipment decontamination.
Do not mix with non-halogenated organic waste or other incompatible waste streams.

2. Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste," "Halogenated Organic
Waste," and the full chemical name: "5-Bromo-2-methoxynicotinonitrile."
Keep the container securely sealed when not in use.

3. Storage and Final Disposal:

Store the sealed waste container in a designated, well-ventilated, and secondary
containment area away from incompatible materials.
Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal company.
Never dispose of 5-Bromo-2-methoxynicotinonitrile down the drain.[3]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points in the safe handling process

for 5-Bromo-2-methoxynicotinonitrile.
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1. Preparation

2. Handling (Inside Fume Hood)

3. Cleanup and Decontamination

4. Waste Disposal

Start: Handling Protocol Initiation

Don Mandatory PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Verify Fume Hood Operation

Check Eyewash/Shower

Ensure Spill Kit is Ready

Weigh and Transfer Compound

Perform Experimental Procedure

Keep Container Sealed When Not in Use

Decontaminate Glassware and Surfaces

Remove PPE Correctly

Wash Hands Thoroughly

Collect all waste (solid, liquid, PPE)
in Halogenated Organic Waste Container

Label Waste Container Correctly

Store in Designated Area

Arrange Disposal via EHS

End of Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Bromo-2-methoxynicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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